Cas no 1803587-14-5 (3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 1803587-14-5
• MF: C₁₃H₁₆Cl₂FN
• MW: 276.177245140076
• MDL: MFCD28397762
• CID: 5191736
• PubChem ID: 122199346
• Update Time: 2025-10-28

3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane
• 3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride

• MDL： MFCD28397762
• Inchi： 1S/C13H15ClFN.ClH/c14-12-4-2-1-3-11(12)13(15)7-9-5-6-10(8-13)16-9;/h1-4,9-10,16H,5-8H2;1H
• InChI Key： USYACSPKUORWHF-UHFFFAOYSA-N
• SMILES： FC1(CC2CCC(N2)C1)C1C=CC=CC=1Cl.Cl

Experimental Properties

• Color/Form: NA
• Flash Point: 211.4±28.7 °C

3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride

Research Brief on 3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride (CAS: 1803587-14-5)

The compound 3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride (CAS: 1803587-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This bicyclic structure, featuring a chloro- and fluoro-substituted phenyl ring, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of 3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride, highlighting its improved yield and purity compared to previous methods. The researchers employed a multi-step synthetic route involving a key fluorination step, followed by hydrochloride salt formation to enhance stability. Structural confirmation was achieved through NMR spectroscopy and X-ray crystallography, revealing important conformational details that may influence its biological activity.

Pharmacological investigations have demonstrated that this compound exhibits high affinity for sigma-1 and sigma-2 receptors, with Ki values in the low nanomolar range. This receptor profile suggests potential applications in neuropathic pain management and neurodegenerative diseases. In vitro studies using neuronal cell lines showed neuroprotective effects against oxidative stress, while in vivo models of neuropathic pain demonstrated significant analgesic effects at doses as low as 1 mg/kg without observable toxicity.

Recent preclinical studies have explored the compound's pharmacokinetic properties, revealing favorable blood-brain barrier penetration and a half-life suitable for once-daily dosing. Metabolic stability studies in human liver microsomes showed moderate clearance, suggesting the need for structural optimization to improve metabolic stability while maintaining receptor affinity. Researchers have also investigated its potential as a PET imaging tracer for sigma receptors, with promising initial results in animal models.

The safety profile of 3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride has been evaluated in acute and subchronic toxicity studies. Results indicate a wide therapeutic window, with no significant adverse effects observed at therapeutic doses. However, at higher doses, some CNS-related side effects were noted, including mild sedation and motor coordination impairment, which researchers attribute to off-target activity at other receptor systems.

Current research directions include the development of structural analogs to optimize the pharmacological profile and reduce potential side effects. Several pharmaceutical companies have shown interest in this compound class, with one company recently filing a patent application for its use in treating chemotherapy-induced peripheral neuropathy. The unique combination of sigma receptor affinity and favorable physicochemical properties positions this compound as a valuable scaffold for further medicinal chemistry exploration.

In conclusion, 3-(2-chlorophenyl)-3-fluoro-8-azabicyclo[3.2.1]octane hydrochloride represents an exciting development in CNS drug discovery. Its well-characterized synthesis, promising pharmacological profile, and initial safety data support its potential as a lead compound for various neurological indications. Future research should focus on advancing this compound through clinical trials and exploring its full therapeutic potential.